3-(furan-2-yl)-2-methylprop-2-enoic acid
Overview
Description
“3-(furan-2-yl)propenoic acids” and their derivatives are organic compounds that have been studied for their potential applications . They are derived from furans, which are considered platform chemicals and are widely used for the synthesis of many fine chemicals, pharmaceuticals, polymers, resins, solvents, adhesives, fungicides, paints, antifreezes, fuels, and others .
Synthesis Analysis
The synthesis of “3-aryl-3-(furan-2-yl)propenoic acid derivatives” has been developed based on the hydroarylation of the carbon–carbon double bond of “3-(furan-2-yl)propenoic acids” and their esters by arenes under superelectrophilic activation conditions in neat triflic acid TfOH .Chemical Reactions Analysis
Reactions of “3-(furan-2-yl)propenoic acids” and their esters with arenes in Brønsted superacid TfOH afford products of hydroarylation of the carbon–carbon double bond . The corresponding O,C-diprotonated forms of the starting furan acids and esters should be reactive electrophilic species in these transformations .Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Catalyzed Condensation Reactions : NaOH catalyzed condensation between biomass-derived furan-aldehydes and levulinic acid in water yields a mixture of aldol products, showcasing the utility of furan compounds in creating complex organic structures (Amarasekara et al., 2015).
Stereoselective Processing and Palladium-Catalyzed Cycloisomerization : Demonstrates the synthesis of trifluoroprop-1-en-2-yl-substituted furans, highlighting advanced techniques in furan modification for generating structurally diverse compounds (Zhang et al., 2007).
Oxidative Furan Dearomatization and Cyclization : Outlines a novel approach for transforming 3-(furan-2-yl)-1,3-di(het)arylpropan-1-ones to prop-2-en-1-ones, demonstrating a unique method for manipulating furan rings towards creating conjugated systems (Shcherbakov et al., 2021).
Carboxylation and Fragmentation Studies : The study on dissociative electron attachment to 2-furoic acid reveals insights into how carboxylation affects the stability of the furan ring, providing a deeper understanding of furan chemistry at the molecular level (Zawadzki et al., 2020).
Conversion of 2-Substituted Furans into Enoic Acids : Demonstrates the transformation of furans into 4-oxygenated 2-enoic acids, providing a useful methodology for synthesizing complex molecules from simpler furan derivatives (Kobayashi et al., 1998).
Exploration into Derivatives' Potential Activities
- Antimicrobial Activity of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives : Investigates the hydroarylation products of 3-(furan-2-yl)propenoic acids for antimicrobial activity, indicating potential biological applications of such derivatives (Kalyaev et al., 2022).
Mechanism of Action
Target of Action
It has been found that similar compounds demonstrate good antimicrobial activity against yeast-like fungi candida albicans, escherichia coli, and staphylococcus aureus .
Mode of Action
The mode of action of 3-(furan-2-yl)-2-methylprop-2-enoic acid involves its interaction with its targets through a process known as hydroarylation of the carbon–carbon double bond . This process is facilitated by arenes under superelectrophilic activation conditions in neat triflic acid TfOH . The corresponding O,C-diprotonated forms of the starting furan acids and esters are the reactive electrophilic species in these transformations .
Biochemical Pathways
The hydroarylation process that it undergoes suggests that it may influence pathways involving carbon–carbon double bonds
Pharmacokinetics
It is noted that similar compounds have high gastrointestinal absorption .
Result of Action
The result of the action of this compound is primarily antimicrobial activity. It has been found to suppress yeast-like fungi Candida albicans, Escherichia coli, and Staphylococcus aureus at a concentration of 64 µg/mL .
Action Environment
The action environment can significantly influence the action, efficacy, and stability of this compound. For instance, the hydroarylation process it undergoes is facilitated by arenes under superelectrophilic activation conditions in neat triflic acid TfOH . This suggests that the compound’s action may be influenced by the presence of certain chemicals in its environment.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(furan-2-yl)-2-methylprop-2-enoic acid involves the conversion of furan-2-carboxylic acid to the desired product through a series of chemical reactions.", "Starting Materials": [ "Furan-2-carboxylic acid", "Methyl acrylate", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium chloride", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Furan-2-carboxylic acid is reacted with methyl acrylate in the presence of sodium hydroxide and methanol to form 3-(furan-2-yl)-2-methylprop-2-enoic acid methyl ester.", "Step 2: The methyl ester is hydrolyzed with hydrochloric acid to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then converted to the desired product by reacting it with sodium hydroxide and sodium chloride in diethyl ether and water." ] } | |
| 54160-39-3 | |
Molecular Formula |
C8H8O3 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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